Cas no 897615-23-5 (N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}cyclohexanecarboxamide)

• Product Name: N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}cyclohexanecarboxamide
• CAS No: 897615-23-5
• MF: C₁₅H₁₈ClN₅O
• MW: 319.789321422577
• CID: 6088632
• PubChem ID: 16799231
• Update Time: 2025-06-14

N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}cyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}cyclohexanecarboxamide
• N-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)cyclohexanecarboxamide
• F2070-0979
• N-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}cyclohexanecarboxamide
• AKOS024625594
• 897615-23-5
• N-[[1-(4-chlorophenyl)tetrazol-5-yl]methyl]cyclohexanecarboxamide

• Inchi： 1S/C15H18ClN5O/c16-12-6-8-13(9-7-12)21-14(18-19-20-21)10-17-15(22)11-4-2-1-3-5-11/h6-9,11H,1-5,10H2,(H,17,22)
• InChI Key： YJWXCGCOUGBCLB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(CNC(C2CCCCC2)=O)=NN=N1

Computed Properties

• Exact Mass: 319.1199879g/mol
• Monoisotopic Mass: 319.1199879g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 72.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}cyclohexanecarboxamide

Comprehensive Overview of N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}cyclohexanecarboxamide (CAS No. 897615-23-5)

N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}cyclohexanecarboxamide (CAS No. 897615-23-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The compound belongs to the class of tetrazole derivatives, which are known for their diverse biological activities. Its molecular structure combines a cyclohexanecarboxamide moiety with a 4-chlorophenyltetrazole group, making it a subject of interest for drug discovery and material science.

One of the key reasons for the growing interest in N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}cyclohexanecarboxamide is its potential role in modulating biological pathways. Researchers have explored its applicability in designing novel enzyme inhibitors and receptor ligands, particularly in the context of metabolic disorders and inflammatory diseases. The presence of the tetrazole ring in its structure is noteworthy, as this heterocycle is often used as a bioisostere for carboxylic acids, enhancing metabolic stability and bioavailability.

In recent years, the compound has also been studied for its potential in agrochemical applications. The 4-chlorophenyl group, a common motif in pesticides and herbicides, suggests possible utility in crop protection. However, further research is needed to validate its efficacy and safety in this domain. The scientific community is particularly interested in its structure-activity relationship (SAR), which could unlock new avenues for optimizing its performance in target applications.

From a synthetic chemistry perspective, CAS No. 897615-23-5 presents intriguing challenges and opportunities. The compound's synthesis typically involves multi-step reactions, including amide coupling and tetrazole ring formation. Advances in green chemistry have prompted researchers to explore more sustainable routes for its production, aligning with global trends toward environmentally friendly manufacturing processes.

The compound's physicochemical properties, such as solubility, stability, and partition coefficient, are critical for its practical applications. Studies have indicated that N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}cyclohexanecarboxamide exhibits moderate lipophilicity, which may influence its absorption and distribution in biological systems. These characteristics are often discussed in forums focusing on drug design and molecular optimization.

Given the increasing demand for specialty chemicals in the pharmaceutical and agrochemical industries, CAS No. 897615-23-5 represents a promising candidate for further development. Its versatility and potential for customization make it a valuable asset in the toolkit of synthetic chemists and researchers. As the scientific community continues to uncover its full potential, this compound is likely to remain a topic of interest in both academic and industrial settings.

In summary, N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}cyclohexanecarboxamide (CAS No. 897615-23-5) is a compound with significant promise across multiple disciplines. Its unique structural attributes, combined with its potential applications in drug discovery and agrochemical innovation, underscore its importance in contemporary research. Future studies will undoubtedly shed more light on its capabilities and limitations, paving the way for novel breakthroughs.